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Compound of Interest

Compound Name: Aminobenzenesulfonic auristatin E

Cat. No.: B12410945 Get Quote

An In-depth Technical Guide to
Aminobenzenesulfonic Auristatin E
For Researchers, Scientists, and Drug Development Professionals

Abstract
Aminobenzenesulfonic auristatin E is a potent cytotoxic agent-linker conjugate utilized in the

development of Antibody-Drug Conjugates (ADCs). This molecule comprises the highly potent

antimitotic agent, auristatin E, connected to a sulfonamide-based linker. This guide provides a

comprehensive overview of its chemical structure, physicochemical and biological properties,

and its mechanism of action. Detailed experimental protocols for its evaluation and diagrams

illustrating its synthesis workflow and cellular signaling pathways are also presented to support

researchers in the field of targeted cancer therapy.

Chemical Structure and Properties
Aminobenzenesulfonic auristatin E is a synthetic derivative of the natural product dolastatin

10. The core structure features the pentapeptide auristatin E, which is responsible for its potent

cytotoxic activity. This payload is covalently linked to an aminobenzenesulfonic acid moiety,

which serves as a component of the linker system for conjugation to a monoclonal antibody.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12410945?utm_src=pdf-interest
https://www.benchchem.com/product/b12410945?utm_src=pdf-body
https://www.benchchem.com/product/b12410945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aminobenzenesulfonic auristatin E Chemical Structure

Caption: Chemical structure of Aminobenzenesulfonic auristatin E.

Physicochemical and Biological Properties:

A summary of the key physicochemical and biological properties of aminobenzenesulfonic
auristatin E is provided in the table below.
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Property Value Reference

IUPAC Name

(S)-N-((3R,4S,5S)-1-((S)-2-

((1R,2R)-3-(((4-

aminophenyl)sulfonyl)amino)-1

-methoxy-2-methyl-3-

oxopropyl)pyrrolidin-1-yl)-3-

methoxy-5-methyl-1-

oxoheptan-4-yl)-2-((S)-2-

(dimethylamino)-3-

methylbutanamido)-N,3-

dimethylbutanamide

[1]

Molecular Formula C₃₇H₆₄N₆O₈S [1][2]

Molecular Weight 753.01 g/mol [1][2]

CAS Number 1800462-99-0 [1][2]

SMILES
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C

Solubility Soluble in DMSO [2]

Storage

Powder: -20°C for 2 years; In

DMSO: 4°C for 2 weeks, -80°C

for 6 months

[2]

Mechanism of Action
Inhibitor of tubulin

polymerization
[3]

Biological Activity and Mechanism of Action
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Aminobenzenesulfonic auristatin E exerts its potent antitumor activity through the auristatin

E payload.[3] Auristatin E is a highly effective antimitotic agent that disrupts the formation of

microtubules, which are essential components of the cellular cytoskeleton.[3]

The primary mechanism of action involves the inhibition of tubulin polymerization.[3] By binding

to tubulin, auristatin E prevents the assembly of microtubules, leading to the arrest of the cell

cycle in the G2/M phase.[4][5] This disruption of the mitotic spindle apparatus ultimately

triggers programmed cell death, or apoptosis.[4][6]

Signaling Pathways
The cytotoxic effects of aminobenzenesulfonic auristatin E are mediated through the

induction of cell cycle arrest and apoptosis. The auristatin payload, upon release within the

target cancer cell, initiates a cascade of signaling events that culminate in cell death.
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Cellular Response to Aminobenzenesulfonic Auristatin E
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General Synthesis Workflow for ADC
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. Aminobenzenesulfonic auristatin E Datasheet DC Chemicals [dcchemicals.com]

3. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12410945?utm_src=pdf-body-img
https://www.benchchem.com/product/b12410945?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1800462-99-0-aminobenzenesulfonic-auristatin-e-pa270032205.html
https://dcchemicals.com/product_show-aminobenzenesulfonic-auristatin-e.html?datasheet=datasheet
https://www.medchemexpress.com/aminobenzenesulfonic-auristatin-e.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Monomethyl Auristatin E Phosphate Inhibits Human Prostate Cancer Growth - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Induction of growth inhibition and apoptosis in pancreatic cancer cells by auristatin-PE and
gemcitabine - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Aminobenzenesulfonic auristatin E chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410945#aminobenzenesulfonic-auristatin-e-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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